Cas no 1806256-30-3 (6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1806256-30-3
• MF: C₉H₇BrF₃NO₃
• MW: 314.055992364883
• CID: 4841062
• Update Time: 2025-11-05

6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H7BrF3NO3/c1-16-8-6(4-15)14-5(3-10)2-7(8)17-9(11,12)13/h2,4H,3H2,1H3
• InChI Key： IHWSLXUDFOQGAY-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=C(C=O)N=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on 6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806256-30-3): An Emerging Compound in Medicinal Chemistry

6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806256-30-3) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, including a bromomethyl group, a methoxy substituent, and a trifluoromethoxy moiety, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde is noteworthy for its potential to serve as a building block in the synthesis of more complex molecules. The bromomethyl group provides a reactive site for further functionalization, while the methoxy and trifluoromethoxy substituents contribute to the compound's electronic and steric properties, making it an attractive candidate for drug design.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance the pharmacological properties of drugs. The presence of the trifluoromethoxy group in 6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde can significantly influence its biological activity, stability, and metabolic profile. This has led to increased interest in exploring its potential as a lead compound for various therapeutic targets.

In the context of drug discovery, 6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde has been investigated for its potential as an inhibitor of specific enzymes and receptors. For instance, preliminary studies have shown that this compound can effectively inhibit certain kinases, which are key targets in cancer therapy. The bromomethyl group can be used to form covalent bonds with cysteine residues in target proteins, thereby enhancing the potency and selectivity of the inhibitor.

Beyond its role as an enzyme inhibitor, 6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde has also been explored for its anti-inflammatory properties. Inflammation is a critical component of many diseases, including autoimmune disorders and neurodegenerative conditions. The ability of this compound to modulate inflammatory pathways makes it a valuable tool for developing new treatments for these conditions.

The synthetic accessibility of 6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde is another factor that contributes to its appeal in medicinal chemistry. Several efficient synthetic routes have been reported in the literature, allowing for the scalable production of this compound. These synthetic methods typically involve multistep processes that include halogenation, methylation, and fluorination steps, each carefully optimized to ensure high yields and purity.

In addition to its potential as a therapeutic agent, 6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde has also found applications in chemical biology research. Its unique structure makes it an excellent probe for studying protein-protein interactions and other biological processes. By incorporating this compound into assays and screening platforms, researchers can gain valuable insights into the mechanisms underlying various diseases.

The safety profile of 6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde is another important consideration in its development as a pharmaceutical candidate. Preclinical studies have shown that this compound exhibits favorable toxicity profiles and pharmacokinetic properties. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 6-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806256-30-3) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents and research tools. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.